Cas no 540755-52-0 (4-chloro-N-(2-chloro-5-nitrophenyl)butanamide)
4-chloro-N-(2-chloro-5-nitrophenyl)butanamide Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide
- 540755-52-0
- AKOS003846360
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- Inchi: 1S/C10H10Cl2N2O3/c11-5-1-2-10(15)13-9-6-7(14(16)17)3-4-8(9)12/h3-4,6H,1-2,5H2,(H,13,15)
- InChI Key: VRBIKBAPOYPJRI-UHFFFAOYSA-N
- SMILES: ClCCCC(NC1C(=CC=C(C=1)[N+](=O)[O-])Cl)=O
Computed Properties
- Exact Mass: 276.0068476g/mol
- Monoisotopic Mass: 276.0068476g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 74.9Ų
4-chloro-N-(2-chloro-5-nitrophenyl)butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629407-1g |
4-Chloro-N-(2-chloro-5-nitrophenyl)butanamide |
540755-52-0 | 98% | 1g |
¥4095.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629407-5g |
4-Chloro-N-(2-chloro-5-nitrophenyl)butanamide |
540755-52-0 | 98% | 5g |
¥13979.00 | 2024-05-09 |
4-chloro-N-(2-chloro-5-nitrophenyl)butanamide Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide
Comprehensive Overview of 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide (CAS No. 540755-52-0)
4-chloro-N-(2-chloro-5-nitrophenyl)butanamide, with the CAS registry number 540755-52-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic IUPAC name, belongs to the class of chlorinated nitroaromatic amides, which are known for their versatile applications in synthetic chemistry. The presence of both chloro and nitro functional groups in its structure makes it a valuable intermediate for the synthesis of more complex molecules.
In recent years, the demand for 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide has increased due to its potential role in the development of novel pharmaceutical agents and crop protection chemicals. Researchers have explored its utility in creating herbicides and fungicides, aligning with the growing global focus on sustainable agriculture. The compound's unique chemical properties, such as its stability and reactivity, make it a candidate for further study in drug discovery and material science.
The synthesis of 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide typically involves multi-step organic reactions, including amidation and nitration processes. Its molecular formula, C10H10Cl2N2O3, reflects a balanced combination of electronegative atoms, which contribute to its reactivity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and purify this compound, ensuring high purity for research and industrial applications.
One of the trending topics in the scientific community is the exploration of green chemistry approaches for synthesizing compounds like 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide. Researchers are investigating eco-friendly catalysts and solvent systems to minimize environmental impact. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals and students alike.
Another area of interest is the compound's potential biological activity. Preliminary studies suggest that derivatives of 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide may exhibit antimicrobial or anti-inflammatory properties, though further validation is required. This has sparked discussions in online forums and academic circles, particularly among those researching small molecule therapeutics.
From a commercial perspective, 540755-52-0 is listed in chemical databases as a research-grade material, often procured by laboratories and academic institutions. Its pricing and availability are influenced by factors such as supply chain dynamics and regulatory compliance, which are common concerns for buyers. Keywords like "buy 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide" and "CAS 540755-52-0 supplier" frequently appear in search engine queries, reflecting market demand.
In summary, 4-chloro-N-(2-chloro-5-nitrophenyl)butanamide (CAS No. 540755-52-0) is a compound of significant scientific and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research. As the scientific community continues to explore its potential, this compound remains a key player in the advancement of specialty chemicals.
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